Cas no 36183-27-4 (1,3-Dioxolane-4-carboxylicacid, 2,2,5-trimethyl-, methyl ester, (4R,5R)-rel-)
36183-27-4 structure
Product Name:1,3-Dioxolane-4-carboxylicacid, 2,2,5-trimethyl-, methyl ester, (4R,5R)-rel-
CAS No:36183-27-4
MF:C8H14O4
MW:174.194363117218
CID:323325
PubChem ID:252854
Update Time:2025-04-19
1,3-Dioxolane-4-carboxylicacid, 2,2,5-trimethyl-, methyl ester, (4R,5R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolane-4-carboxylicacid, 2,2,5-trimethyl-, methyl ester, (4R,5R)-rel-
- methyl (4S,5S)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylate
- 36183-27-4
- starbld0008064
- 117181-61-0
- NSC75103
- (4S,5S)-2,2,5-Trimethyl-1,3-dioxolane-4-carboxylic Acid Methyl Ester
- SCHEMBL15325117
- NSC-75103
- DTXSID80957588
-
- Inchi: 1S/C8H14O4/c1-5-6(7(9)10-4)12-8(2,3)11-5/h5-6H,1-4H3/t5-,6-/m0/s1
- InChI Key: AELKYRWKHKGMAD-WDSKDSINSA-N
- SMILES: O1[C@@H](C)[C@@H](C(=O)OC)OC1(C)C
Computed Properties
- Exact Mass: 174.08922
- Monoisotopic Mass: 174.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.044
- Boiling Point: 243.8°Cat760mmHg
- Flash Point: 93.9°C
- Refractive Index: 1.417
- PSA: 44.76
- LogP: 0.69940
1,3-Dioxolane-4-carboxylicacid, 2,2,5-trimethyl-, methyl ester, (4R,5R)-rel- Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
36183-27-4 (1,3-Dioxolane-4-carboxylicacid, 2,2,5-trimethyl-, methyl ester, (4R,5R)-rel-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk